Cas no 5435-39-2 ((7-bromo-2,5-dimethyl-1H-indol-3-yl)acetic acid)

• Product Name: (7-bromo-2,5-dimethyl-1H-indol-3-yl)acetic acid
• CAS No: 5435-39-2
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 940812
• PubChem ID: 228476
• Update Time: 2025-04-19

(7-bromo-2,5-dimethyl-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (7-bromo-2,5-dimethyl-1H-indol-3-yl)acetic acid
• 2-(7-bromo-2,5-dimethyl-1H-indol-3-yl)acetic acid
• NSC21430
• DTXSID40281371
• NSC-21430
• 5435-39-2
• 2-(7-bromo-2,5-dimethyl-1H-indol-3-yl)aceticacid

• Inchi： 1S/C12H12BrNO2/c1-6-3-9-8(5-11(15)16)7(2)14-12(9)10(13)4-6/h3-4,14H,5H2,1-2H3,(H,15,16)
• InChI Key： XQOBDOFNCDJFHY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC2=C1NC(C)=C2CC(=O)O

Computed Properties

• Exact Mass: 281.00516
• Monoisotopic Mass: 281.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.584
• Boiling Point: 475.7°C at 760 mmHg
• Flash Point: 241.5°C
• Refractive Index: 1.676
• PSA: 53.09